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Compound of Interest

Compound Name: Octyltin trichloride

Cat. No.: B049613

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core safety, handling, and
toxicological information for Octyltin Trichloride (CAS No: 3091-25-6), synthesized from
publicly available Safety Data Sheets (SDS) and toxicological databases. The information is
presented to meet the needs of professionals in research and development who handle this

compound.

Chemical Identification and Physical Properties

Octyltin trichloride is an organotin compound characterized by an eight-carbon alkyl chain
attached to a tin atom bonded to three chlorine atoms. It is primarily used as a precursor and
catalyst in chemical synthesis. Under standard conditions, it is a colorless to pale yellow liquid
or oil, and it is sensitive to moisture.

Table 1: Physical and Chemical Properties of Octyltin Trichloride
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Property Value Source(s)
CAS Number 3091-25-6 Multiple Sources
Molecular Formula CsH17ClsSn Multiple Sources
Molecular Weight 338.29 g/mol Multiple Sources
Colorless to pale yellow
Appearance o [1][2]
liquid/oil
Density 1.35 g/cm3 [2]
) ) Not reported; liquid at standard
Melting Point B N/A
conditions
Boiling Point 150-159 °C at 10 mmHg [2]
Flash Point >121°C [2]

Water Solubility

330 pg/L at 20 °C (low
solubility)

Vapor Pressure

2.67 hPa at 100 °C

[2]

Hazard Identification and GHS Classification

Octyltin trichloride is classified as a hazardous substance under the Globally Harmonized

System (GHS). Its primary hazards are related to specific target organ toxicity following

repeated exposure and severe damage to the eyes. It is also recognized as being very toxic to

aquatic life with long-lasting effects.

Table 2: GHS Hazard Classification for Octyltin Trichloride
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Hazard Class Category Hazard Statement Pictogram

-~ H372: Causes
Specific Target Organ
o damage to organs
Toxicity, Repeated 1 Health Hazard

through prolonged or
Exposure (STOT RE) repeated exposure

Serious Eye H318: Causes serious )
o 1 Corrosion
Damage/Eye Irritation eye damage.
Skin H315: Causes skin ]
) o 2 o Exclamation Mark
Corrosion/Irritation irritation.

Hazardous to the )
] ] H400: Very toxic to )
Aquatic Environment, 1 o Environment
aguatic life.
Acute Hazard

Hazardous to the H410: Very toxic to
Aquatic Environment, 1 aquatic life with long Environment
Chronic Hazard lasting effects.

H361: Suspected of
Reproductive Toxicity 2 damaging fertility or Health Hazard

the unborn child.

Source: Aggregated from multiple SDS sources.

Signal Word:Danger

Key Hazard Statements:

e H372: Causes damage to organs through prolonged or repeated exposure.
o H318: Causes serious eye damage.

e H410: Very toxic to aquatic life with long lasting effects.

Key Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.
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e P273: Avoid release to the environment.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER/doctor.

Toxicological Profile

The toxicity of octyltin trichloride is consistent with other organotin compounds, which are
known to be neurotoxic and immunotoxic. The primary route of concern for systemic effects is
repeated exposure.

Table 3: Mammalian Toxicity Data

Test Route Species Value

LDso (Lethal Dose,

Oral Rat 4600 mg/kg
50%)

Source:[2][3]

While the acute oral toxicity is relatively low, the main toxicological concern is the cumulative
damage to organs from repeated exposure, as highlighted by its STOT RE Category 1
classification.

Table 4: Occupational Exposure Limits (as Sn)
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Limit Agency Value
PEL (Permissible Exposure
o OSHA 0.1 mg/m3
Limit)
TLV (Threshold Limit Value) ACGIH 0.1 mg/m3
TLV-STEL (Short-Term
o ACGIH 0.2 mg/m3
Exposure Limit)
IDLH (Immediately Dangerous
NIOSH 25 mg/m3

to Life or Health)

Source:[4]

Ecotoxicological Profile

Octyltin trichloride is classified as very toxic to aquatic life, with long-lasting effects (H410).
While specific LCso/ECso values for this exact compound are not readily available in public
databases, this classification is based on the known environmental hazards of organotin
compounds as a class. They are persistent in the environment and can bioaccumulate.
Extreme caution must be taken to prevent its release into waterways.

Molecular Mechanism of Toxicity: A Sighaling
Pathway

Organotin compounds, including octyltin trichloride, are known endocrine disruptors. A key
mechanism of their toxicity involves the inappropriate activation of nuclear receptor signaling
pathways. Specifically, organotins can bind to and activate the Retinoid X Receptor (RXR),
which forms a heterodimer with the Peroxisome Proliferator-Activated Receptor-gamma
(PPARYy). This activation can lead to downstream gene expression that promotes adverse
effects such as adipocyte differentiation.

Cell Interior

AR Forms — N
Binds & "7 »| RXR-PPARY | Binds to Elemente(SFPI;)SISE) Initiates Gene Leads to Adverse Cellular Effects
Octyltin Activates rms_ | Heterodimer Transcription (e.g., Adipogenesis)

Fo
Trichloride RXR g on DNA

Simplified Organotin Toxicity Pathway via RXR-PPARy
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Click to download full resolution via product page

Caption: Organotin compounds activate the RXR-PPARYy pathway, leading to gene transcription
and adverse effects.

Experimental Protocols: Acute Oral Toxicity
Assessment

The acute oral toxicity (LDso) value cited in the SDS is typically determined using standardized
methodologies, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD). The relevant guidelines are OECD 420, 423, and 425.

General Workflow for Acute Oral Toxicity Study (OECD Guidelines)
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Caption: General workflow for an acute oral toxicity test according to OECD guidelines.

Methodology Summary:

o Test Animals: Healthy, young adult rodents (most commonly female rats) are used. They are
acclimatized to laboratory conditions before the study.
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e Housing and Feeding: Animals are housed in standard conditions. Food is withheld for a set
period before dosing but not water.

o Dose Administration: The test substance is administered in a single dose by oral gavage.
The volume administered is based on the animal's body weight.

e Procedure Types:

o Fixed Dose Procedure (OECD 420): A stepwise procedure where animals are dosed at
one of four fixed levels (5, 50, 300, 2000 mg/kg). The goal is to identify a dose causing
evident toxicity but not mortality, to classify the substance.

o Acute Toxic Class Method (OECD 423): A stepwise procedure using 3 animals per step.
The presence or absence of mortality at a given dose determines the next step (testing at
a higher or lower dose) to determine the GHS classification.

o Up-and-Down Procedure (OECD 425): Animals are dosed one at a time. If an animal
survives, the next animal receives a higher dose; if it dies, the next receives a lower dose.
This method allows for the calculation of a point estimate of the LDso.

o Observation Period: Animals are observed for a total of 14 days for signs of toxicity and
mortality. Body weight is recorded weekly.

o Endpoint: The primary endpoint is mortality, which is used to determine the LDso value or the
acute toxic class of the substance. A gross necropsy of all animals is performed at the end of
the study.

This guide is intended for informational purposes for trained professionals. Always refer to the
most current and complete Safety Data Sheet provided by the supplier before handling octyltin
trichloride and ensure all appropriate personal protective equipment is used and engineering
controls are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Octyltin Trichloride: A Technical Safety and Toxicological
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049613#octyltin-trichloride-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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